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Compound of Interest

Compound Name:
2-(Cyclohexylmethyl)pentanoic

acid

CAS No.: 161089-94-7

Cat. No.: B2396247

Get Quote

Executive Summary & Core Directive
Do not dispose of 2-(Cyclohexylmethyl)pentanoic acid down the drain.[1]

While many short-chain carboxylic acids are water-soluble and biodegradable, the addition of

the cyclohexyl ring to the pentanoic acid backbone significantly increases lipophilicity (logP)

and stability.[1] This compound poses a risk of bioaccumulation and high Chemical Oxygen

Demand (COD) in municipal water systems.[1] Furthermore, as a structural analog to Valproic

Acid, it must be treated as a potential reproductive hazard in the absence of specific

toxicological data.[2]

Immediate Action Plan:

Small Scale (<50 mL): Segregate into "Non-Halogenated Organic" waste streams.

Pure Substance: Label as "Organic Acid, Corrosive" and arrange for Lab Pack disposal.

Spills: Neutralize with Sodium Carbonate (
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) before collection.[1]

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must understand its behavior.[2] This compound is not

merely an "acid"; it is a lipophilic organic acid with potential biological activity.[1]

Property Data / Estimate Disposal Implication

CAS Number 161089-94-7
Unique identifier for waste

manifests.

Molecular Formula

High carbon content = High

calorific value (good for

incineration).[1]

Acidity (pKa) ~4.8 (Estimated)
Weak acid, but concentrated

forms are Corrosive (D002).[1]

Solubility Low in water; High in organics

Do not dilute with water for

disposal; use organic solvents

(EtOH/Acetone) to rinse

containers.[1]

Structural Analog Valproic Acid

Treat as a

Teratogen/Reproductive

Hazard.

Scientific Insight: The cyclohexylmethyl group creates steric bulk and hydrophobicity.[1] Unlike

acetic acid, which dissociates and biodegrades rapidly, this molecule persists longer in aqueous

environments.[2] Therefore, sanitary sewer disposal is strictly prohibited regardless of pH

neutralization.[2]

Waste Stream Decision Matrix
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Use this logic flow to determine the correct waste container. This self-validating system ensures

compliance with RCRA regulations (40 CFR 261).[1]

Start: Waste Identification

Physical State?

Is it Pure or in Solution?

Liquid

Solid Residue/Wipes

Solid

Pure Substance

Pure (>90%)

Dissolved in Solvent

Dilute (<10%)

STREAM D:
Solid Hazardous Waste

STREAM A:
Lab Pack (Organic Acid)

Contains Halogens?
(DCM, Chloroform)

STREAM B:
Halogenated Waste

Yes

STREAM C:
Non-Halogenated Waste

No (Ethanol, Hexane, etc.)

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix.[1] Follow the path to identify the correct waste

container.

Detailed Disposal Protocols
Protocol A: Pure Substance (Expired or Unused Reagent)
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Applicability: Stock bottles, pure aliquots >5 mL. RCRA Classification: Likely D002 (Corrosive)

if pH ≤ 2.[1]

Container Selection: Use the original container if intact.[1] If transferring, use a High-Density

Polyethylene (HDPE) or glass bottle with a Teflon-lined cap.[2][1]

Labeling:

Primary Name: "Waste 2-(Cyclohexylmethyl)pentanoic acid"[1]

Hazard Checkboxes: [x] Corrosive [x] Toxic[3]

Segregation: Do not bulk this with general solvents.[1] Keep it separate for "Lab Packing"

(where a waste contractor packs compatible bottles into a drum with vermiculite).[1]

Storage: Store in a corrosive/acid cabinet until pickup.

Protocol B: Reaction Mixtures (Dilute Solutions)
Applicability: HPLC waste, extraction layers, mother liquors.[2]

Solvent Compatibility Check:

If the solvent is Non-Halogenated (e.g., Methanol, Ethyl Acetate, Hexane): Pour into the

Non-Halogenated Organic Waste drum.[2]

If the solvent is Halogenated (e.g., DCM, Chloroform): Pour into the Halogenated Waste

drum.[2]

Neutralization (Optional but Recommended):

If the concentration of acid is high (>5%), add a small amount of dilute Sodium

Bicarbonate (

) to the waste container only if the container is vented.[1]

Warning: If the waste container is sealed tight, do not neutralize inside the drum, as

evolution can pressurize and rupture the vessel.[2]
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Protocol C: Empty Containers & Rinsate
Applicability: "Empty" stock bottles.[1]

Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Acetone or

Ethanol).[1]

Rinsate Disposal: Pour the acetone rinsate into the Non-Halogenated Organic Waste stream

(Stream C).[1]

Defacing: Cross out the label on the bottle and mark "Empty."[1]

Glass Disposal: Discard the clean, dry bottle in the broken glass/sharps bin (or recycle if

your facility permits chemically-cleaned glass).[1]

Emergency Contingency: Spill Management
Scenario: You have dropped a 100 mL bottle of 2-(Cyclohexylmethyl)pentanoic acid on the

floor.

The "Self-Validating" Safety Check:

Odor: Is there a strong, rancid/valeric smell? (Indicates volatility).[1]

Ventilation: Are you in a confined space? If yes, evacuate.

Spill Detected
Don PPE:

Nitrile Gloves (Double),
Goggles, Lab Coat

Containment:
Surround with absorbent socks

Neutralize:
Cover with Na2CO3 or

Spill-X-A

Collect:
Scoop into bag/pail.

Label as Hazardous Waste.

Click to download full resolution via product page

Figure 2: Spill Response Workflow.[1] Note: Do not use paper towels on the pure acid; it is

combustible.[1] Use inert absorbents (vermiculite/clay) or neutralizing spill pads.[1]

Regulatory & Compliance Context
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EPA Waste Code: This specific chemical is not P-listed or U-listed.[1] However, it falls under

Characteristic Waste if the pH is < 2 (D002).[2][4]

TSCA Status: Ensure the chemical is used for R&D purposes. If you are synthesizing >100

kg, TSCA reporting may apply.[2]

Reproductive Hazard: Due to the structural similarity to Valproic Acid (CAS 99-66-1), handle

all waste streams with the assumption that they are teratogenic [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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